Cas no 2248362-22-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-tert-butylphenoxy)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-tert-butylphenoxy)acetate
• CAS No: 2248362-22-1
• MF: C₂₀H₁₉NO₅
• MW: 353.368565797806
• CID: 6316576
• PubChem ID: 165730134
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-tert-butylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• 2248362-22-1
• EN300-6519084
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-tert-butylphenoxy)acetate

• Inchi： 1S/C20H19NO5/c1-20(2,3)13-7-6-8-14(11-13)25-12-17(22)26-21-18(23)15-9-4-5-10-16(15)19(21)24/h4-11H,12H2,1-3H3
• InChI Key： LFLVQEOOLUBFHM-UHFFFAOYSA-N
• SMILES： O(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1=CC=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 353.12632271g/mol
• Monoisotopic Mass: 353.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-tert-butylphenoxy)acetate

Compound CAS No. 2248362-22-1: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-tert-butylphenoxy)acetate

The compound with CAS No. 2248362-22-1, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3-tert-butylphenoxy)acetate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and materials science.

1,3-Dioxo-2,3-dihydro-1H-isoindol is a core structural component of this compound, characterized by its isoindole ring system with two oxygen atoms in the 1 and 3 positions. This arrangement imparts distinctive electronic properties to the molecule, making it a valuable building block for synthesizing bioactive compounds. The isoindole moiety is known to exhibit significant biological activity, particularly in the context of enzyme inhibition and receptor binding.

The tert-butylphenoxy group attached to the acetate moiety introduces steric bulk and enhances the compound's lipophilicity. This feature is crucial for improving drug-like properties such as absorption and bioavailability. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic profiles of bioactive molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using a combination of palladium-catalyzed coupling reactions and oxidative cyclization techniques. These methods not only improve yield but also allow for precise control over the stereochemistry of the product, which is critical for ensuring biological activity.

From a pharmacological perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives have been explored as potential inhibitors of various enzymes involved in disease pathways. For instance, researchers have demonstrated that this class of compounds can inhibit kinases associated with cancer progression. The tert-butylphenoxy substituent has been shown to enhance selectivity towards specific kinase targets, making it a promising lead for drug development.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent studies have investigated its potential as an emitting layer material in organic light-emitting diodes (OLEDs), where its photoluminescence properties could contribute to more efficient devices.

The synthesis and characterization of this compound have been extensively documented in recent scientific literature. Researchers have employed advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm its structure and purity. These studies underscore the importance of rigorous characterization in ensuring the reliability of experimental results.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into its molecular orbitals and reactivity patterns, guiding further synthetic efforts and optimization strategies.

In conclusion, CAS No. 2248362-22-1, or 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylium 2-(3-t-butylphenoxy)acetate, represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for both academic research and industrial development.